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Introduction

CTIM-76 is a bispecific antibody that targets Claudin 6 (CLDN6) and the CD3 epsilon chain of
the T-cell receptor complex.[1][2] CLDNS® is a tight junction protein that is highly expressed in
various solid tumors, including ovarian, endometrial, and testicular cancers, with limited to no
expression in healthy adult tissues.[3][4] This differential expression pattern makes CLDNG6 an
attractive target for cancer therapy. CTIM-76 is engineered to redirect the body's own T-cells to
recognize and eliminate CLDNG6-positive cancer cells.[1] One arm of the antibody binds to
CLDN®6 on the tumor cell surface, while the other arm engages CD3 on T-cells, creating an
immunological synapse that triggers T-cell activation and subsequent tumor cell lysis.[2][5]
Preclinical studies have demonstrated the high potency and target selectivity of CTIM-76 in
both binding and cytotoxicity assays.[1][6]

These application notes provide a detailed protocol for performing an in vitro cytotoxicity assay
to evaluate the efficacy of CTIM-76 in inducing T-cell mediated killing of CLDN6-expressing
cancer cells.
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Signaling Pathway of CTIM-76 Mediated T-Cell
Cytotoxicity

The mechanism of action of CTIM-76 involves the formation of a tripartite synapse between a
T-cell, a cancer cell, and the bispecific antibody. This engagement initiates a signaling cascade
within the T-cell, leading to the targeted destruction of the cancer cell.

Click to download full resolution via product page

Caption: CTIM-76 mediated T-cell activation and cancer cell lysis.

Experimental Protocol: T-Cell Mediated Cytotoxicity
Assay

This protocol describes a lactate dehydrogenase (LDH) release assay to quantify the
cytotoxicity of CTIM-76. LDH is a cytosolic enzyme that is released into the cell culture
supernatant upon damage to the plasma membrane, serving as an indicator of cell death.

Materials and Reagents

o Target Cells: CLDNG6-positive cancer cell line (e.g., OV-90, OVCAR-3)[7]
» Effector Cells: Human peripheral blood mononuclear cells (PBMCs) or isolated T-cells

e Antibody: CTIM-76
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e Cell Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1%
penicillin-streptomycin

o LDH Cytotoxicity Assay Kit: (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay,
Promega)

o 96-well flat-bottom cell culture plates
e CO:z2 Incubator (37°C, 5% CO2)

e Microplate reader

Experimental Workflow

Caption: Workflow for the CTIM-76 in vitro cytotoxicity assay.

Step-by-Step Procedure

e Preparation of Cells:

o Culture CLDNG6-positive target cells and expand human PBMCs or isolate T-cells
according to standard laboratory protocols.

o Ensure cell viability is >95% as determined by trypan blue exclusion.
e Plating of Target Cells:

o Harvest target cells and resuspend in fresh culture medium.

o Seed 1 x 104 target cells per well in a 96-well flat-bottom plate.

o Incubate the plate for 4-6 hours at 37°C, 5% CO: to allow cells to adhere.
e Preparation of CTIM-76 and Effector Cells:

o Prepare a serial dilution of CTIM-76 in culture medium to achieve the desired final
concentrations.
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o Harvest effector cells and adjust the concentration to achieve the desired effector-to-target
(E:T) ratio (e.g., 10:1).

e Co-culture Incubation:
o Carefully remove the medium from the wells containing the adhered target cells.
o Add the CTIM-76 dilutions to the respective wells.
o Add the effector cell suspension to the wells.

o Include the following controls:

Spontaneous Release (Target Cells): Target cells with medium only.

Spontaneous Release (Effector Cells): Effector cells with medium only.

Maximum Release (Target Cells): Target cells treated with lysis buffer (from the LDH
kit).

No Antibody Control: Target and effector cells co-cultured without CTIM-76.

o Incubate the plate for 24-48 hours at 37°C, 5% COs..

e LDH Assay:

[e]

Following incubation, centrifuge the plate at 250 x g for 4 minutes.

o

Carefully transfer 50 L of the supernatant from each well to a new 96-well plate.

[¢]

Add 50 L of the LDH assay reagent to each well of the new plate.

[e]

Incubate at room temperature for 30 minutes, protected from light.

[e]

Add 50 pL of the stop solution to each well.

o

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis
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Calculate the percentage of specific cytotoxicity using the following formula:

% Cytotoxicity = 100 x (Experimental Release - Spontaneous Release) / (Maximum Release -
Spontaneous Release)

o Experimental Release: Absorbance from wells with target cells, effector cells, and CTIM-76.

e Spontaneous Release: Absorbance from wells with target cells and effector cells without
CTIM-76.

o Maximum Release: Absorbance from wells with target cells treated with lysis buffer.

Plot the % cytotoxicity against the log of the CTIM-76 concentration to generate a dose-
response curve and determine the ECso value (the concentration of CTIM-76 that induces 50%
of the maximum cytotoxicity).

Data Presentation

The quantitative data from the cytotoxicity assay should be summarized in a clear and
structured table for easy comparison.

CTIM-76 Conc. (ng/mL) % Cytotoxicity (Mean + SD)
0 (No Antibody) 25+1.1

0.01 153+£25

0.1 35.8+4.2

1 68.2+5.1

10 85.7+3.9

100 88.1+35

1000 89.5+3.2

ECso (ng/mL) 0.45

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual
results may vary depending on the cell lines, E:T ratio, and experimental conditions.
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Conclusion

This protocol provides a robust and reproducible method for evaluating the in vitro cytotoxic
activity of CTIM-76. By following these detailed steps, researchers can effectively assess the
potency of this promising bispecific antibody in redirecting T-cells to kill CLDN6-positive cancer
cells, a critical step in its preclinical development and characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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